Cas no 28082-85-1 (2(1H)-Quinoxalinone,3,7-dimethyl-)

2(1H)-Quinoxalinone,3,7-dimethyl- structure
28082-85-1 structure
Product Name:2(1H)-Quinoxalinone,3,7-dimethyl-
CAS No:28082-85-1
MF:C10H10N2O
MW:174.199202060699
CID:251749
PubChem ID:21796423
Update Time:2025-04-19

2(1H)-Quinoxalinone,3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinone,3,7-dimethyl-
    • 3,7-dimethyl-2-quinoxalone
    • AKOS006333589
    • SCHEMBL14764938
    • 3,7-dimethyl-1,2-dihydroquinoxalin-2-one
    • 28082-85-1
    • 3,7-Dimethylquinoxalin-2(1H)-one
    • Inchi: 1S/C10H10N2O/c1-6-3-4-8-9(5-6)12-10(13)7(2)11-8/h3-5H,1-2H3,(H,12,13)
    • InChI Key: YCLSJAXNBDCZCI-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=NC2C=CC(C)=CC=2N1

Computed Properties

  • Exact Mass: 174.0794
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
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